Cas no 500539-08-2 (6-Chloro-9-isopropyl-9H-purine)
500539-08-2 structure
Product Name:6-Chloro-9-isopropyl-9H-purine
CAS No:500539-08-2
MF:C8H9ClN4
MW:196.63685965538
MDL:MFCD07440137
CID:829646
PubChem ID:414634
Update Time:2025-04-19
6-Chloro-9-isopropyl-9H-purine Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-9-isopropyl-9H-purine
- 6-chloro-9-(1-methylethyl)-9H-Purine
- 6-chloro-9-propan-2-ylpurine
- 9H-PURINE, 6-CHLORO-9-(1-METHYLETHYL)-
- 6-chloro-9-isopropylpurine
- 9-isopropyl-6-chloro-9H-purine
- AC1L9823
- F2124-0080
- BS-52966
- MFCD07440137
- Z1198173382
- 6-chloro-9-(propan-2-yl)-9H-purine
- RZIIMNOJHLWYNA-UHFFFAOYSA-N
- EN300-8083999
- CS-0154201
- DTXSID10328863
- SCHEMBL2475932
- AKOS000320483
- 500539-08-2
- DB-014636
-
- MDL: MFCD07440137
- Inchi: 1S/C8H9ClN4/c1-5(2)13-4-12-6-7(9)10-3-11-8(6)13/h3-5H,1-2H3
- InChI Key: RZIIMNOJHLWYNA-UHFFFAOYSA-N
- SMILES: ClC1=C2C(=NC=N1)N(C=N2)C(C)C
Computed Properties
- Exact Mass: 196.05177
- Monoisotopic Mass: 196.0515740g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 43.6Ų
Experimental Properties
- PSA: 43.6
6-Chloro-9-isopropyl-9H-purine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449040678-1g |
6-Chloro-9-isopropyl-9H-purine |
500539-08-2 | 95% | 1g |
$691.53 | 2023-09-01 | |
| Alichem | A449040678-5g |
6-Chloro-9-isopropyl-9H-purine |
500539-08-2 | 95% | 5g |
$1870.00 | 2023-09-01 | |
| Chemenu | CM138510-5g |
6-chloro-9-isopropyl-9H-purine |
500539-08-2 | 95% | 5g |
$518 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MD266-50mg |
6-Chloro-9-isopropyl-9H-purine |
500539-08-2 | 95% | 50mg |
222.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MD266-200mg |
6-Chloro-9-isopropyl-9H-purine |
500539-08-2 | 95% | 200mg |
488.0CNY | 2021-07-14 | |
| TRC | C276651-100mg |
6-chloro-9-isopropyl-9h-purine |
500539-08-2 | 100mg |
$ 95.00 | 2022-03-28 | ||
| TRC | C276651-500mg |
6-chloro-9-isopropyl-9h-purine |
500539-08-2 | 500mg |
$ 365.00 | 2022-03-28 | ||
| TRC | C276651-1g |
6-chloro-9-isopropyl-9h-purine |
500539-08-2 | 1g |
$ 570.00 | 2022-03-28 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD210722-100mg |
6-Chloro-9-isopropyl-9H-purine |
500539-08-2 | 95% | 100mg |
¥421.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD210722-250mg |
6-Chloro-9-isopropyl-9H-purine |
500539-08-2 | 95% | 250mg |
¥619.0 | 2024-04-18 |
6-Chloro-9-isopropyl-9H-purine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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